Cas no 111821-05-7 ((2S)-tert-Butyl octahydro-1H-indole-2-carboxylate)

• Product Name: (2S)-tert-Butyl octahydro-1H-indole-2-carboxylate
• CAS No: 111821-05-7
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• MDL: MFCD09878904
• CID: 821457
• PubChem ID: 13308986
• Update Time: 2025-04-19

(2S)-tert-Butyl octahydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S)-tert-Butyl octahydro-1H-indole-2-carboxylate
• (2S,3aR,7aR)-tert-Butyl octahydro-1H-indole-2-carboxylate
• (S)-OCTAHYDROINDOLE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• (S)-OCTAHYDRO-INDOLE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• (2S, 3aS,7aS)-Octahydro-indole-2-carboxylic acid tert-butyl ester
• 1H-Indole-2-carboxylic acid, octahydro-, 1,1-diMethylethyl ester, [2S-(2a,3aa,7aa)]-
• 1H-Indole-2-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, [2S-(2.alpha.,3a.alpha.,7a.alpha.)]- (9CI)
• F13108
• DTXSID00536192
• DB-362458
• 1822330-98-2
• AKOS016004721
• tert-butyl (2S)-octahydro-1H-indole-2-carboxylate
• tert-butyl (2S)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate
• 111821-05-7

• MDL： MFCD09878904
• Inchi： 1S/C13H23NO2/c1-13(2,3)16-12(15)11-8-9-6-4-5-7-10(9)14-11/h9-11,14H,4-8H2,1-3H3/t9?,10?,11-/m0/s1
• InChI Key： OCFZHGWTHXLDLR-ILDUYXDCSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CC2CCCCC2N1)=O

Computed Properties

• Exact Mass: 225.17300
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.57760